N-Isopropyl 1-boc-piperidine-4-carboxamide
Overview
Description
“N-Isopropyl 1-boc-piperidine-4-carboxamide” is a chemical compound with the CAS Number: 1016716-09-8 . Its IUPAC name is tert-butyl 4- (propan-2-ylcarbamoyl)piperidine-1-carboxylate . The compound has a molecular weight of 270.37 and a molecular formula of C14H26N2O3 .
Molecular Structure Analysis
The molecular structure of “N-Isopropyl 1-boc-piperidine-4-carboxamide” can be represented by the Canonical SMILES: CC ©NC (=O)C1CCN (CC1)C (=O)OC © ©C . The InChI representation is InChI=1S/C14H26N2O3/c1-10 (2)15-12 (17)11-6-8-16 (9-7-11)13 (18)19-14 (3,4)5/h10-11H,6-9H2,1-5H3, (H,15,17) .Physical And Chemical Properties Analysis
“N-Isopropyl 1-boc-piperidine-4-carboxamide” has a molecular weight of 270.37 and a molecular formula of C14H26N2O3 . It has a complexity of 326 and a topological polar surface area of 58.6Ų . The compound has 19 heavy atoms, 3 hydrogen bond acceptors, and 1 hydrogen bond donor . It has 4 rotatable bonds and an XLogP3 of 1.7 .Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidines serve as crucial building blocks in drug development. Their unique structural features make them valuable for constructing biologically active molecules. N-Isopropyl 1-boc-piperidine-4-carboxamide can be modified to create novel drug candidates. Researchers explore its reactivity in various reactions, such as hydrogenation, cyclization, and cycloaddition, to synthesize substituted piperidines with potential pharmacological activity .
Spiropiperidines
Spiropiperidines are a class of compounds containing a piperidine ring fused to another ring system. N-Isopropyl 1-boc-piperidine-4-carboxamide derivatives can be cyclized to form spiropiperidines. These compounds exhibit diverse biological activities and are of interest in medicinal chemistry .
Condensed Piperidines
Condensed piperidines result from the fusion of a piperidine ring with other heterocycles. Researchers investigate the synthesis of condensed piperidines using N-Isopropyl 1-boc-piperidine-4-carboxamide as a precursor. These compounds may have applications in drug discovery .
Piperidinones
Piperidinones are piperidine derivatives containing a carbonyl group. N-Isopropyl 1-boc-piperidine-4-carboxamide can undergo transformations to yield piperidinones. These compounds may exhibit interesting biological properties and are relevant in medicinal chemistry .
Multicomponent Reactions
Multicomponent reactions (MCRs) allow efficient synthesis of complex molecules. Researchers explore N-Isopropyl 1-boc-piperidine-4-carboxamide in MCRs to access diverse piperidine-based scaffolds. These scaffolds can be further functionalized for drug development .
Anti-Obesity Research
Interestingly, 1-Boc-piperidine-4-carboxaldehyde (a derivative of N-Isopropyl 1-boc-piperidine-4-carboxamide) has been investigated for its potential in preventing binge-eating behavior. Although the exact mechanism remains undisclosed, this compound is associated with the synthesis of GPR119 selective agonists, which have been patented as anti-obesity drugs .
properties
IUPAC Name |
tert-butyl 4-(propan-2-ylcarbamoyl)piperidine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O3/c1-10(2)15-12(17)11-6-8-16(9-7-11)13(18)19-14(3,4)5/h10-11H,6-9H2,1-5H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKFYVDPWDXFAST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1CCN(CC1)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Isopropyl 1-boc-piperidine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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